Cas no 2413904-30-8 (tert-butyl N-propyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate)

• Product Name: tert-butyl N-propyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• CAS No: 2413904-30-8
• MF: C₁₀H₁₇N₃O₂S₂
• MW: 275.390879392624
• CID: 5674489
• PubChem ID: 165768879
• Update Time: 2025-10-30

tert-butyl N-propyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413904-30-8
• tert-butyl N-propyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• EN300-26666325

• Inchi： 1S/C10H17N3O2S2/c1-5-6-13(7-11-12-8(16)17-7)9(14)15-10(2,3)4/h5-6H2,1-4H3,(H,12,16)
• InChI Key： DWFFABYUFBFJMD-UHFFFAOYSA-N
• SMILES： S1C(NN=C1N(C(=O)OC(C)(C)C)CCC)=S

Computed Properties

• Exact Mass: 275.07621914g/mol
• Monoisotopic Mass: 275.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 111Ų

Additional information on tert-butyl N-propyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

tert-butyl N-propyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-propyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 2413904-30-8) is a complex organic molecule with a diverse range of potential applications in various fields. This compound belongs to the class of carbamates, which are widely used in agriculture as pesticides and in the pharmaceutical industry as active ingredients. The structure of this compound is characterized by the presence of a tert-butyl group, an N-propyl group, and a 5-sulfanyl-1,3,4-thiadiazole ring, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of thiadiazole-containing compounds in medicinal chemistry due to their potential as antimicrobial agents, antioxidants, and anti-inflammatory agents. The 5-sulfanyl substituent on the thiadiazole ring is particularly significant, as it enhances the compound's ability to interact with biological systems. This makes tert-butyl N-propyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate a promising candidate for further exploration in drug discovery.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes the formation of the thiadiazole ring followed by substitution reactions to introduce the tert-butyl and propyl groups. The synthesis pathway is optimized to ensure high yields and purity, which are critical for its application in sensitive areas such as pharmaceuticals. Researchers have also explored alternative synthetic routes using green chemistry principles to minimize environmental impact.

In terms of biological activity, this compound has shown remarkable results in preliminary assays. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory drug. Additionally, its antimicrobial properties have been tested against various bacterial and fungal strains, with promising outcomes that warrant further investigation.

The tert-butyl group in the molecule plays a crucial role in modulating its physical properties. This group increases the molecule's lipophilicity, which enhances its ability to cross biological membranes. This characteristic is particularly advantageous in drug delivery systems where efficient absorption is required. Furthermore, the N-propyl group contributes to the molecule's stability and solubility in organic solvents, making it suitable for various chemical reactions.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with target proteins at an atomic level. These studies have provided valuable insights into its binding affinity and selectivity, paving the way for rational drug design. The integration of experimental and computational approaches has significantly accelerated the development of this compound as a potential therapeutic agent.

In conclusion, tert-butyl N-propyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 2413904-30-8) is a versatile compound with immense potential across multiple disciplines. Its unique structure endows it with desirable chemical and biological properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to make significant contributions to both medicinal chemistry and agricultural science.